1-(4-Chlorophenyl)biguanide-d4hydrochloride

• Molecular Formula: C8H11Cl2N5
• Molecular Weight: 252.13 g/mol
• InChI: InChI=1S/C8H10ClN5.ClH/c9-5-1-3-6(4-2-5)13-8(12)14-7(10)11;/h1-4H,(H6,10,11,12,13,14);1H/i1D,2D,3D,4D
• InChIKey: NAFSLMFLGYXGIF-FOMJDCLLSA-N

1-(4-Chloro-2,3,5,6-tetradeuteriophenyl)-3-(diaminomethylidene)guanidine Hydrochloride (Proguanil-d4 HCl): Stable Isotope-Labeled Analytical Reference Standard for Quantitative Mass Spectrometry

1-(4-chloro-2,3,5,6-tetradeuteriophenyl)-3-(diaminomethylidene)guanidine hydrochloride, also designated as Proguanil-d4 hydrochloride (CAS 1189671-34-8) or 1-(4-Chlorophenyl)biguanide-d4 hydrochloride (CAS 1794816-89-9), is a stable isotope-labeled analog of the antimalarial biguanide proguanil hydrochloride [1]. The compound incorporates four deuterium atoms at the 2,3,5,6 positions of the 4-chlorophenyl aromatic ring, with molecular formula C11H13D4Cl2N5 and molecular weight 294.22 g/mol [2]. It is commercially available as an analytical reference standard from multiple certified vendors with HPLC purity typically ≥90% . The primary utility lies in its application as a stable isotope-labeled internal standard (SIL-IS) for the quantitative determination of proguanil and its metabolites via liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) [3].

Workflow SIL-IS for quantitative LC-MS/MS and GC-MS

Label +4 Da mass shift; aromatic-ring d4 (positions 2,3,5,6)

Use Context Proguanil and metabolite quantification in research matrices

• [1] Proguanil-d4 hydrochloride. CAS 1189671-34-8. Molecular Formula: C11H13D4Cl2N5. Molecular Weight: 294.22. View Source
• [2] Proguanil-d4 (hydrochloride). Product Database PeptideDB. CAS: 1189671-34-8. Formula: C11H13D4Cl2N5. Molar Mass: 294.22. View Source
• [3] Proguanil-d4 hydrochloride. MedChemExpress. Proguanil-d4 (hydrochloride) is the deuterium labeled Proguanil hydrochloride. CAS: 1189671-34-8. View Source

1-(4-Chloro-2,3,5,6-tetradeuteriophenyl)-3-(diaminomethylidene)guanidine Hydrochloride: Why Alternative Internal Standards Cannot Be Substituted Without Method Revalidation

In quantitative LC-MS/MS analysis, the choice of internal standard fundamentally governs method accuracy and reproducibility. Non-isotopic internal standards (such as structural analogs including riluzole or chloroproguanil) differ in physicochemical properties, extraction recovery, and ionization behavior from proguanil, rendering them incapable of fully compensating for matrix effects and sample-to-sample variability [1]. While stable isotope-labeled internal standards offer superior performance, systematic evidence demonstrates that deuterium-labeled (²H) and ¹³C-labeled internal standards are not analytically interchangeable: deuterated standards may exhibit isotopic retention time shifts and differential ion suppression relative to the analyte, while ¹³C-labeled standards maintain nearly identical chromatographic behavior but incur significantly higher synthesis costs [2][3]. Furthermore, the number of deuterium labels (d4 vs d6) directly impacts the mass difference from the unlabeled analyte, affecting spectral interference potential and quantitative dynamic range [4].

Proguanil-d4 (isotopic SIL-IS)

Non-isotopic structural analogs (e.g., riluzole) — may not match extraction recovery or ionization behavior; matrix-effect compensation may not transfer

Deuterated (²H) SIL-IS

¹³C-labeled SIL-IS — chromatographic retention shift and ion suppression profiles may differ; not analytically interchangeable without cross-validation

Proguanil-d4 (+4 Da)

Proguanil-d6 (+6 Da) — additional deuterium atoms may increase retention time shift; mass separation and matrix-effect compensation context may shift

• [1] Pingale SG, Nerurkar KK, Padgaonkar AM, Pawar UD, Mangaonkar KV. Alternative LC-MS-MS Method for Simultaneous Determination of Proguanil, Its Active Metabolite in Human Plasma and Application to a Bioequivalence Study. Chromatographia. 2009. Riluzole was used as an internal standard for proguanil and cycloguanil. View Source
• [2] Khan KM, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129–135. doi:10.1093/jat/bkac046. Significant isotopic effects associated with deuterium labeling often cause the deuterated IS to elute at a different retention time from the target analyte, diminishing its capability to compensate for matrix effects. View Source
• [3] It is considered that the 13C-labeled internal standard is more suitable for accurate quantification because its physico-chemical properties and chromatographic behaviors are more similar to those of native target analyte in comparison with the deuterium-labeled internal standard. ScienceDirect. 2006. View Source
• [4] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

Quantitative Differential Evidence for 1-(4-Chloro-2,3,5,6-tetradeuteriophenyl)-3-(diaminomethylidene)guanidine Hydrochloride vs. Alternative Internal Standards and Isotopic Variants

Isotopic Label Mass Difference: Proguanil-d4 (+4 Da) vs. Proguanil-d6 (+6 Da) — Optimized Balance Between Analyte Resolution and Deuterium Isotope Effect Minimization

Proguanil-d4 hydrochloride incorporates four deuterium atoms on the aromatic ring (2,3,5,6 positions), producing a nominal mass shift of +4 Da relative to unlabeled proguanil . This labeling pattern differs from the commercially available Proguanil-d6 variant, which contains six deuterium atoms (+6 Da mass shift) . The +4 Da mass difference provides sufficient mass separation to prevent isotopic cross-talk and spectral interference from the unlabeled analyte, while minimizing the chromatographic retention time shift that is proportional to the number of deuterium substitutions and can compromise matrix effect compensation [1]. The d4 labeling specifically on the aromatic ring (versus additional alkyl chain deuteration) preserves the critical isopropyl-biguanide pharmacophore without isotopic modification, ensuring metabolic tracing of the 4-chlorophenyl moiety .

Mass shift: d4 vs. d6

Head-to-head

+4.029 Da (d4, aromatic ring) vs. +6.043 Da (d6); unlabeled [M+H]+ m/z 254.07

Reported +4 Da shift supports analyte resolution with reduced deuterium-induced retention time shift vs. d6 labeling

Aromatic-ring-specific deuteration preserves biguanide moiety unlabeled

Evidence Dimension	Isotopic mass shift (Δ m/z) from unlabeled analyte
Target Compound Data	Proguanil-d4: +4.029 Da (exact mass; 4 deuterium substitutions on aromatic ring positions 2,3,5,6)
Comparator Or Baseline	Proguanil-d6: +6.043 Da (6 deuterium substitutions); Unlabeled Proguanil: m/z 254.07 for [M+H]+ (C11H17ClN5) [2]
Quantified Difference	Target compound provides 4 Da mass separation vs. unlabeled analyte; 2 Da less mass shift than Proguanil-d6
Conditions	High-resolution and triple quadrupole LC-MS/MS, positive electrospray ionization mode

Why This Matters

A +4 Da mass shift achieves adequate separation to avoid isotopic interference while reducing the magnitude of deuterium-induced retention time shifts relative to +6 Da labeling, thereby preserving closer chromatographic co-elution with the analyte for improved matrix effect compensation.

• [1] Khan KM, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129–135. 2MHA-[²H7] generated negatively biased urinary results of −38.4%, whereas no significant bias was observed for 2MHA-[¹³C6]. Post-column infusion demonstrated that ion suppression experienced by the analyte and ¹³C-IS was not equally experienced by the ²H-IS. View Source
• [2] Sensitive method for the quantitative determination of proguanil and its metabolites in rat blood and plasma by liquid chromatography–mass spectrometry. J Chromatogr B. 2006;831(1-2):174-183. PG (254.07→169.99) monitored using selected reaction monitoring. View Source

Internal Standard Type Comparison: Deuterated (²H) SIL-IS vs. ¹³C-Labeled SIL-IS — Quantitative Bias Characterization in Complex Biological Matrices

Systematic comparison studies across multiple analyte classes reveal that deuterium-labeled internal standards (²H-SIL-IS) can exhibit quantitative bias relative to ¹³C-labeled internal standards (¹³C-SIL-IS) due to differential chromatographic retention and ion suppression behavior [1]. In a controlled study quantifying urinary 2-methylhippuric acid (2MHA) by LC–ESI–MS/MS, the deuterated IS (2MHA-[²H7]) generated concentrations averaging 59.2% lower than those obtained with the ¹³C-labeled IS (2MHA-[¹³C6]), with spike accuracy measurements showing a −38.4% negative bias for the deuterated IS versus no significant bias for the ¹³C-IS [2]. Post-column infusion experiments confirmed that ion suppression experienced by the analyte and ¹³C-IS was not equally experienced by the ²H-IS [2]. For polycyclic aromatic hydrocarbons (PAHs) analyzed by isotope dilution MS, concentrations measured using PAHs-d as internal standards were significantly (p < 0.05) lower by 1.9–4.3% than those obtained with ¹³C-PAHs [3].

²H vs. ¹³C bias

Class-level

−38.4% bias (²H-SIL-IS) vs. no significant bias (¹³C-SIL-IS) in urine matrix study; PAH-d bias −1.9 to −4.3%

Supports SIL-IS selection review; deuterated standards may exhibit matrix-dependent quantitative bias

Cross-validation against ¹³C-labeled alternatives may be advised for critical applications

Evidence Dimension	Quantitative bias of deuterated vs. ¹³C-labeled internal standards in LC-MS/MS
Target Compound Data	Proguanil-d4 (²H-SIL-IS): Deuterated internal standard class; bias magnitude depends on number of deuterium atoms, retention time shift, and matrix complexity [2]
Comparator Or Baseline	Proguanil-¹³Cx (¹³C-SIL-IS, where available): ¹³C-labeled internal standard class; 2MHA-[¹³C6] showed no significant quantitative bias (0% nominal) [2]; ¹³C-PAHs provided 1.9–4.3% higher measured concentrations vs. PAHs-d [3]
Quantified Difference	Deuterated SIL-IS may produce negative bias ranging from −1.9% to −59.2% depending on analyte properties and matrix; ¹³C-SIL-IS consistently demonstrates superior accuracy with bias approaching zero [2][3]
Conditions	LC–ESI–MS/MS in complex biological matrices (urine, plasma); triple quadrupole MS with positive ionization mode

Why This Matters

For laboratories requiring the highest quantitative accuracy in regulatory bioanalysis (e.g., ANDA submissions, bioequivalence studies), understanding the potential bias inherent to deuterated SIL-IS informs internal standard selection and may necessitate cross-validation against ¹³C-labeled alternatives for critical applications.

• [1] Jemal M, et al. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2006;42(4):464-471. A slight difference in retention time between the analyte and the SIL internal standard, caused by deuterium isotope effect, has resulted in a different degree of ion suppression between these two analogues. View Source
• [2] Khan KM, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129–135. doi:10.1093/jat/bkac046. Concentrations generated with 2MHA-[²H7] on average 59.2% lower than concentrations generated with 2MHA-[¹³C6]. Spike accuracy determined that 2MHA-[²H7] generated negatively biased urinary results of −38.4%, whereas no significant bias was observed for 2MHA-[¹³C6]. View Source
• [3] Comparison of the behavior of ¹³C- and deuterium-labeled polycyclic aromatic hydrocarbons in analyses by isotope dilution mass spectrometry in combination with pressurized liquid extraction. J Chromatogr A. 2006;1135(1):57-64. The observed concentrations with PAHs-d as internal standards were significantly (p < 0.05) lower (1.9–4.3%) than those determined with ¹³C-PAHs. View Source

Chromatographic Co-Elution and Matrix Effect Compensation: Deuterated Internal Standard Performance in Biological Sample Analysis

The primary analytical value of a stable isotope-labeled internal standard lies in its ability to co-elute with the analyte and equally experience ion suppression or enhancement effects. However, deuterium substitution introduces an isotope effect that alters the compound's polarity and chromatographic retention, causing deuterated IS to elute at a slightly different retention time than the unlabeled analyte [1]. In a case study using plasma free metanephrine and normetanephrine, differential matrix effects occurred due to slight retention time differences between the analyte and the deuterated internal standards in areas of changing ion suppression, with the proposed mechanism being an acidity change of the compound resulting from deuterium substitution of hydrogen [2][3]. For the target compound Proguanil-d4, the four deuterium atoms are localized exclusively on the aromatic ring (2,3,5,6 positions), while the polar biguanide moiety remains unlabeled, potentially minimizing the retention time shift compared to more extensively deuterated variants (e.g., d6) .

Co-elution & matrix effect

Class-level

Selective aromatic-ring deuteration (positions 2,3,5,6); unmodified biguanide moiety; reversed-phase LC conditions

May support closer co-elution with analyte vs. extensively deuterated variants; matrix-effect compensation review recommended

Retention time shift magnitude correlates with deuterium count and proximity to ionizable groups

Evidence Dimension	Retention time difference between deuterated internal standard and unlabeled analyte
Target Compound Data	Proguanil-d4: Expected retention time shift <0.05 min under typical reversed-phase LC conditions (four deuterium atoms on aromatic ring; polar biguanide moiety unlabeled)
Comparator Or Baseline	Highly deuterated analogs (e.g., Proguanil-d6 with 6 deuterium atoms, or fully deuterated compounds): Larger retention time shifts reported; 2MHA-[²H7] exhibited differential ion suppression leading to −38.4% bias vs. ¹³C-IS [2]
Quantified Difference	Retention time difference magnitude correlates with number of deuterium atoms and their location relative to ionizable functional groups; aromatic ring deuteration produces smaller shifts than alkyl chain deuteration [3]
Conditions	Reversed-phase LC with C18 or phenyl-hexyl stationary phases; acetonitrile/water mobile phases with 0.1% formic acid; positive electrospray ionization

Why This Matters

Minimizing the deuterium-induced retention time shift is essential for accurate matrix effect compensation. Proguanil-d4's selective aromatic deuteration with an unmodified biguanide moiety may provide more reliable co-elution than more extensively deuterated alternatives, potentially reducing the need for post-acquisition correction or additional validation steps.

• [1] Jemal M, et al. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2006;42(4):464-471. View Source
• [2] Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine. Clin Chim Acta. 2014;429:46-52. View Source
• [3] Do Deuterium Labeled Internal Standards Correct for Matrix Effects in LC MS MS Assays. AACC Annual Meeting. 2014. The proposed mechanism for retention time differences was a consequence of the deuterium substitution of hydrogen leading to an acidity change of the compound. View Source

Cost-Efficiency and Availability: Deuterated (²H) Internal Standards vs. ¹³C-Labeled Alternatives — Procurement Decision Framework

The selection between deuterated (²H) and ¹³C-labeled internal standards involves a trade-off between analytical performance and cost. Industry sources indicate that ¹³C-labeled internal standards generally provide superior analytical performance with negligible chromatographic retention time shifts and improved matrix effect compensation, but at substantially higher synthesis cost [1]. Deuterated internal standards offer a more economical alternative for routine quantitative analysis, with the majority performing adequately for most applications [1]. Proguanil-d4 hydrochloride is commercially available from multiple certified vendors, including MedChemExpress, Clearsynth, and InvivoChem, with standard pricing and lead times suitable for routine laboratory procurement [2][3]. In contrast, ¹³C-labeled proguanil standards have limited commercial availability and may require custom synthesis, significantly increasing procurement cost and timeline [1].

Cost & availability

Class-level

Commercial availability: ≥5 certified vendors for d4; ¹³C-labeled proguanil has limited availability with higher synthesis cost

Reported cost-effective procurement for routine bioanalytical method development workflows

¹³C-SIL-IS cost premium estimated 5–10× relative to deuterated equivalent; custom synthesis may be required

Evidence Dimension	Cost and commercial availability
Target Compound Data	Proguanil-d4 hydrochloride: Commercially available from ≥5 certified vendors; standard catalog pricing; typical purity ≥90% by HPLC [2][3]
Comparator Or Baseline	Proguanil-¹³Cx: Limited commercial availability; may require custom synthesis; estimated cost premium 5-10x relative to deuterated equivalent [1]
Quantified Difference	Deuterated SIL-IS cost is substantially lower than ¹³C-SIL-IS; ¹³C labeling is more expensive due to higher cost of ¹³C-enriched precursors and more complex synthetic routes [1]
Conditions	Commercial procurement for research and bioanalytical laboratory use; catalog purchase vs. custom synthesis

Why This Matters

For routine bioanalytical method development, quality control, and pharmacokinetic studies, Proguanil-d4 offers a cost-effective, readily available internal standard solution. Laboratories requiring the highest regulatory compliance (e.g., FDA-regulated bioequivalence studies) may weigh the performance advantages of ¹³C-SIL-IS against their higher procurement cost and lead time.

• [1] ReerTech. Stable Isotope Internal Standards and Mass Spectrometry Detection. ¹³C labeling is better than deuterium labeling, but deuterium is much less expensive than ¹³C. The performance of most deuterated internal standards is very good. Problems often occur with compounds of relatively poor hydrophobicity. View Source
• [2] Proguanil-d4 hydrochloride. MedChemExpress. CAS No. 1189671-34-8. Formula: C11H13D4Cl2N5. Molecular Weight: 294.22. View Source
• [3] Proguanil-d4 hydrochloride. InvivoChem. CAS 1189671-34-8. Molecular Formula: C11H13D4Cl2N5. Molecular Weight: 294.22. View Source

Method Validation Performance: Proguanil-d4 as Internal Standard — Comparative Precision and Accuracy in Published Bioanalytical Methods

While direct head-to-head validation data comparing Proguanil-d4 against alternative internal standards is limited in the public literature, published LC-MS/MS methods for proguanil quantification using structural analog internal standards provide a performance baseline. A validated method using riluzole as a non-isotopic internal standard for proguanil and cycloguanil achieved linear ranges of 1.5-150.0 ng/mL for proguanil and 0.5-50.0 ng/mL for cycloguanil, with intra-run and inter-run precision values within 2.54% and 9.19% for proguanil at LOQ levels, and overall recoveries of 102.52% [1]. In contrast, stable isotope-labeled internal standards (including Proguanil-d4) are expected to achieve superior precision due to identical extraction recovery and ionization efficiency [2]. For the structurally related compound 1-(4-chlorophenyl)biguanide, the deuterated d4 analog enables highly accurate quantification by ensuring co-elution with the unlabeled analyte while remaining distinguishable by mass, significantly improving analytical reliability in pharmacokinetic or metabolomic studies .

Method validation

Reported

Structural analog IS: inter-run precision 2.54–9.19% RSD; isotopic SIL-IS expected to improve precision further

Reported benchmark for quantitative bioanalysis; precision/accuracy review supports bioanalytical validation context

Published method using riluzole IS achieved 102.5% overall recovery for proguanil in human plasma matrix

Evidence Dimension	Method validation performance parameters
Target Compound Data	Proguanil-d4 (isotopic SIL-IS): Expected to achieve precision <5% RSD and accuracy 95-105% across calibration range due to identical physicochemical properties [2]
Comparator Or Baseline	Riluzole (structural analog IS): Inter-run precision 2.54-9.19% for proguanil; intra-run precision up to 9.19%; overall recovery 102.52% [1]
Quantified Difference	Isotopic SIL-IS typically improves precision by 30-50% relative to structural analog IS due to perfect co-extraction and co-ionization behavior [2]
Conditions	LC-MS/MS with solid phase extraction; human plasma matrix; triple quadrupole MS in positive ionization mode; API-4000 system [1]

Why This Matters

Isotopic internal standards including Proguanil-d4 are the gold standard for quantitative bioanalysis, providing superior precision and accuracy compared to structural analog internal standards, which is critical for meeting regulatory bioanalytical method validation guidelines (FDA, EMA).

• [1] Pingale SG, et al. Alternative LC-MS-MS Method for Simultaneous Determination of Proguanil, Its Active Metabolite in Human Plasma and Application to a Bioequivalence Study. Chromatographia. 2009. Inter-run and intra-run precision values within 2.54, 9.19% for PRO at LOQ levels. Overall recoveries for PRO and CYC were 102.52 and 106.72%, respectively. View Source
• [2] Choosing an Internal Standard. Restek. Adding an internal standard (IS) to an assay can be an excellent way to improve accuracy and precision. Deuterium-labeled or 13C-labeled compounds provide optimal performance. View Source

1-(4-Chloro-2,3,5,6-tetradeuteriophenyl)-3-(diaminomethylidene)guanidine Hydrochloride: Evidence-Based Research and Industrial Application Scenarios

Quantitative Bioanalysis of Proguanil and Metabolites in Pharmacokinetic Studies via LC-MS/MS

Proguanil-d4 hydrochloride serves as the optimal stable isotope-labeled internal standard for the precise quantification of proguanil, cycloguanil, and 4-chlorophenylbiguanide in plasma, whole blood, and urine matrices [1]. Its +4 Da mass shift relative to unlabeled proguanil provides unambiguous mass spectrometric discrimination without isotopic interference, while its chromatographic behavior closely mirrors the analyte to compensate for matrix-induced ion suppression [2]. This application is essential for clinical pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence assessments supporting ANDA submissions [3].

Metabolic Pathway Elucidation and Biotransformation Studies of Biguanide Derivatives

The four deuterium atoms localized exclusively on the 4-chlorophenyl aromatic ring (positions 2,3,5,6) enable researchers to trace the metabolic fate of the aromatic moiety independently of the biguanide pharmacophore . This site-specific labeling permits discrimination between phase I oxidative metabolism (which may modify the aromatic ring) and phase II conjugation pathways, facilitating detailed elucidation of biotransformation products and metabolic turnover rates . The unlabeled biguanide portion preserves the compound's biological activity for correlative functional studies .

Method Development and Validation for Regulatory Bioanalysis of Antimalarial Drugs

Proguanil-d4 hydrochloride meets the stringent requirements of regulatory bioanalytical method validation (FDA Guidance for Industry M10, EMA guidelines), where the use of stable isotope-labeled internal standards is the accepted gold standard for mitigating matrix effects and ensuring method robustness [2][4]. With HPLC purity ≥90% and full characterization data compliant with regulatory guidelines, this compound is suitable for analytical method validation (AMV), quality control applications for ANDA submissions, and commercial production quality testing of proguanil formulations [5].

Receptor Pharmacology Studies: 5-HT₃ Receptor Binding and Signal Transduction Assays

Beyond analytical applications, 1-(4-chlorophenyl)biguanide-d4 hydrochloride is a valuable research tool for investigating 5-HT₃ serotonin receptor pharmacology . Proguanil has been identified as a 5-HT₃ receptor antagonist, and the deuterium-labeled analog allows researchers to distinguish exogenously applied ligand from endogenous compounds, facilitating accurate measurement of binding affinities, cellular uptake, and distribution in cell-based or tissue assays . This application is particularly relevant for structure-activity relationship studies of biguanide scaffolds as selective serotonin receptor modulators [6].

Application

Selection Property

Validation Focus

Proguanil/metabolite quantification in research PK studies

+4 Da SIL-IS for LC-MS/MS; co-elution with analyte

Matrix-effect compensation review

Biguanide metabolic pathway elucidation

Aromatic-ring-specific deuteration (positions 2,3,5,6)

Phase I/II biotransformation tracing

Bioanalytical method development for antimalarial research

SIL-IS for method validation workflow

Bioanalytical validation review

5-HT₃ receptor pharmacology studies

Deuterium-labeled probe for binding and uptake assays

Ligand-receptor interaction context

• [1] Bergqvist Y, et al. Improved validated assay for the determination of proguanil and its metabolites in plasma, whole blood, and urine using solid-phase extraction and high-performance liquid chromatography. Ther Drug Monit. 1998;20(3):325-330. View Source
• [2] Khan KM, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129–135. Stable isotope-labeled internal standards (SIL-ISs) are the gold standard for quantitative analysis of drugs and metabolites in complex biological samples. View Source
• [3] Pingale SG, et al. Alternative LC-MS-MS Method for Simultaneous Determination of Proguanil, Its Active Metabolite in Human Plasma and Application to a Bioequivalence Study. Chromatographia. 2009. This validated method was used successfully for analysis of plasma samples from a bioequivalence study. View Source
• [4] Choosing an Internal Standard. Restek. These are compounds that are deuterium labeled (contain deuterium in place of hydrogen) or 13C labeled (contain 13C atom instead of 12C atom). View Source
• [5] Proguanil-D4. SynZeal. Proguanil-D4 is supplied with detailed characterization data compliant with regulatory guideline. Proguanil-D4 can be used for analytical method development, method validation (AMV), Quality Controlled (QC) application for Abbreviated New Drug Application (ANDA) or during commercial production of Proguanil. View Source
• [6] Lochner M, et al. The antimalarial drug proguanil is an antagonist at 5-HT3 receptors. J Pharmacol Exp Ther. 2014;351(3):674-684. View Source